Cas no 326619-13-0 (3-(2-Methyl-2,3-dihydro-indole-1-sulfonyl)-benzoic acid)

• Product Name: 3-(2-Methyl-2,3-dihydro-indole-1-sulfonyl)-benzoic acid
• CAS No: 326619-13-0
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 3095119
• PubChem ID: 3869439
• Update Time: 2025-04-21

3-(2-Methyl-2,3-dihydro-indole-1-sulfonyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-2,3-dihydro-indole-1-sulfonyl)-benzoic acid
• CS-0218173
• 3-((2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl)benzoic acid
• 3-[(2-methyl-2,3-dihydroindol-1-yl)sulfonyl]benzoic Acid
• AKOS016524599
• 3-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid
• Oprea1_664824
• G31543
• 960-257-8
• BNA61913
• 3-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoicacid
• Z45614599
• EN300-00302
• DTXSID001184051
• 326619-13-0
• 3-(2-METHYL-2,3-DIHYDROINDOL-1-YLSULFONYL)BENZOIC ACID
• 3-[(2,3-Dihydro-2-methyl-1H-indol-1-yl)sulfonyl]benzoic acid
• AKOS000114671
• 3-((2,3-Dihydro-2-methyl-1H-indol-1-yl)sulfonyl)benzoic acid

• Inchi： 1S/C16H15NO4S/c1-11-9-12-5-2-3-8-15(12)17(11)22(20,21)14-7-4-6-13(10-14)16(18)19/h2-8,10-11H,9H2,1H3,(H,18,19)
• InChI Key： XNIBPBAYVBMMHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1C2C=CC=CC=2CC1C)(=O)=O

Computed Properties

• Exact Mass: 317.07217913Da
• Monoisotopic Mass: 317.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų